Cas no 2225147-60-2 (2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride)

• Product Name: 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride
• CAS No: 2225147-60-2
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 5213468
• PubChem ID: 137964011
• Update Time: 2025-11-06

2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride
• 2-chloro-7,7-dimethyl-6,8-dihydro-5H-quinoline-3-carboxylic acid;hydrochloride
• starbld0035411
• Z3212816404
• 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride

• Inchi： 1S/C12H14ClNO2.ClH/c1-12(2)4-3-7-5-8(11(15)16)10(13)14-9(7)6-12;/h5H,3-4,6H2,1-2H3,(H,15,16);1H
• InChI Key： LJYNZTIOGBGGCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C2C(CC(C)(C)CC2)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Topological Polar Surface Area: 50.2

Additional information on 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride

Introduction to 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride (CAS No. 2225147-60-2)

2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride, identified by its CAS number 2225147-60-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroquinoline class, a scaffold widely recognized for its utility in the development of bioactive agents due to its structural versatility and biological relevance. The presence of a chloro substituent at the 2-position and a carboxylic acid moiety at the 3-position, combined with the dimethyl group on the 7-position of the tetrahydroquinoline ring, contributes to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation in drug delivery systems and biological assays. This solubility profile is particularly advantageous for preclinical and clinical studies where bioavailability and pharmacokinetic evaluations are critical.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tetrahydroquinoline derivatives as scaffolds for inhibiting various enzymatic targets. Specifically, studies have demonstrated that modifications at the 2-, 3-, and 7-positions can modulate binding affinity and selectivity towards proteins involved in metabolic pathways, inflammation, and cancer progression. The chloro-substituted derivative has been shown to exhibit promising interactions with heme-binding proteins and metalloenzymes, which are pivotal in numerous biological processes.

In the realm of drug discovery, 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural features make it a versatile building block for designing molecules that can interact with specific biological targets. For instance, derivatives of this compound have been explored for their activity against bacterial resistance mechanisms and as precursors to kinase inhibitors.

One notable area of research involves the use of tetrahydroquinoline derivatives in oncology. Preclinical studies have suggested that certain analogs of this compound can disrupt microtubule dynamics or inhibit tyrosine kinases, leading to potent antitumor effects. The hydrochloride salt form has been particularly studied for its ability to enhance cellular uptake and intracellular stability, thereby improving therapeutic efficacy.

The synthesis of 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the tetrahydroquinoline core with high enantioselectivity. These synthetic strategies are crucial for producing enantiomerically pure compounds that exhibit optimal pharmacological activity.

Evaluation of the pharmacokinetic properties of this compound has revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that it exhibits moderate oral bioavailability and a reasonable half-life in vivo, suggesting its potential as a viable candidate for further clinical development. Additionally, preliminary toxicology studies have shown that it demonstrates acceptable safety margins at therapeutic doses.

The role of computational tools in drug discovery has significantly accelerated the process of identifying promising candidates like 2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins such as cytochrome P450 enzymes and ATP-binding cassette transporters. These simulations help in rationalizing structure-activity relationships (SARs) and guiding medicinal chemists in optimizing lead compounds.

Future directions in research may involve exploring the use of this compound as a prodrug or in combination therapies to enhance therapeutic outcomes. Its structural flexibility allows for further derivatization into molecules with enhanced metabolic stability or targeted delivery systems. Additionally, investigating its interactions with nucleic acids or other macromolecules could open new avenues for applications in gene therapy or antisense drug development.

In conclusion,2-chloro-7,7-dimethyl-5,6,7,8-tetrahydroquinoline-3-carboxylic acid hydrochloride (CAS No. 2225147-60-2) represents a valuable asset in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to uncover new therapeutic potentials for this compound and its derivatives across various disease areas.